Cas no 70262-57-6 (Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-5,6-dimethoxy-)

Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-5,6-dimethoxy- structure
70262-57-6 structure
Product Name:Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-5,6-dimethoxy-
CAS No:70262-57-6
MF:C11H8Cl2O3S
MW:291.150420188904
CID:547518
PubChem ID:11033619
Update Time:2025-04-19

Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-5,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-5,6-dimethoxy-
    • 3-chloro-5,6-dimethoxy-1-benzothiophene-2-carbonyl chloride
    • FPOJTIOYSDDNKZ-UHFFFAOYSA-N
    • DTXSID50452752
    • 3-Chloro-5,6-dimethoxy-benzo[b]thiophene-2-carbonyl chloride
    • SCHEMBL1609773
    • 70262-57-6
    • Inchi: 1S/C11H8Cl2O3S/c1-15-6-3-5-8(4-7(6)16-2)17-10(9(5)12)11(13)14/h3-4H,1-2H3
    • InChI Key: FPOJTIOYSDDNKZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)Cl)SC2C=C(C(=CC=21)OC)OC

Computed Properties

  • Exact Mass: 289.95724
  • Monoisotopic Mass: 289.9571207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • PSA: 35.53
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